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Cat. No.: B1583174

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-(2-
Chlorophenoxy)aniline

Abstract
4-(2-Chlorophenoxy)aniline is a substituted diaryl ether of significant interest in synthetic

chemistry, serving as a versatile intermediate for the development of complex molecular

architectures, particularly within the pharmaceutical and materials science sectors. Its unique

combination of an aniline moiety, a flexible ether linkage, and a chlorinated aromatic ring

imparts specific physicochemical characteristics that govern its reactivity, solubility, and

biological interaction potential. This guide provides a comprehensive analysis of these

properties, grounded in established analytical principles and experimental methodologies. We

will explore the compound's structural and electronic features, its spectroscopic signature, and

the practical protocols required for its characterization, offering a holistic view for researchers

engaged in its use.

Molecular Identity and Structural Framework

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1583174#bc-rfq
https://www.benchchem.com/product/b1583174/docs?utm_src=pdf-body#physicochemical-properties-of-4-2-chlorophenoxy-aniline
https://www.benchchem.com/product/b1583174/docs?utm_src=pdf-body#physicochemical-properties-of-4-2-chlorophenoxy-aniline
https://www.benchchem.com/product/b1583174/docs?utm_src=pdf-body#physicochemical-properties-of-4-2-chlorophenoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The foundational step in characterizing any chemical entity is to establish its precise molecular

identity. 4-(2-Chlorophenoxy)aniline is an aromatic compound featuring an aniline ring linked

via an ether oxygen to an ortho-substituted chlorophenyl ring.

IUPAC Name: 4-(2-chlorophenoxy)aniline[1]

CAS Number: 56705-85-2[2]

Molecular Formula: C₁₂H₁₀ClNO[1][2][3]

Molecular Weight: 219.67 g/mol [1][2][3]

The molecule's three-dimensional conformation is dictated by the rotational freedom around the

C-O-C ether linkage, allowing the two aromatic rings to adopt various spatial orientations. This

conformational flexibility can be a critical determinant in its interaction with biological targets,

such as enzyme active sites.

Caption: 2D structure of 4-(2-Chlorophenoxy)aniline.

Core Physicochemical Properties: A Quantitative
Overview
The utility of a chemical intermediate is largely defined by its physical properties. These

parameters influence reaction conditions, purification strategies, and formulation approaches in

drug development.
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Property Value / Description Significance in Application

Appearance Pale yellow powder or solid[4]

Indicates purity; color may

suggest the presence of

oxidized impurities.

Melting Point 74.9 - 77.8 °C[3]

A sharp melting range is a key

indicator of high purity. Useful

for quality control.

Solubility

Poorly soluble in water.

Soluble in organic solvents like

methanol and chloroform.[4][5]

Governs choice of reaction

solvents and purification

methods (e.g., crystallization

vs. chromatography).

pKa (Predicted) ~3.7[4]

Indicates weak basicity of the

aniline nitrogen. Crucial for

predicting reactivity in acid-

base reactions.

LogP (Predicted) 3.6[6]

High value indicates significant

lipophilicity ("fat-loving").

Predicts partitioning into lipid

membranes and potential for

bioaccumulation.

Causality Behind the Properties
Melting Point: The moderately high melting point for a molecule of this size reflects efficient

crystal lattice packing, enabled by intermolecular hydrogen bonding between the amine

groups (N-H···N) and dipole-dipole interactions involving the polar C-Cl and C-O-C bonds.

Solubility: The molecule's dual nature dictates its solubility. The two large, nonpolar aromatic

rings make it hydrophobic, hence its poor solubility in water.[5] However, the polar amine (-

NH₂) and ether (-O-) functionalities allow for interactions with polar organic solvents. To

solubilize this compound in an aqueous medium, protonation of the basic aniline nitrogen

with a strong acid would be required to form a more soluble ammonium salt.
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Basicity (pKa): Aniline itself has a pKa of ~4.6. The presence of the electron-withdrawing

chlorophenoxy group pulls electron density away from the aniline ring and, by extension,

from the nitrogen lone pair. This delocalization reduces the availability of the lone pair to

accept a proton, rendering 4-(2-chlorophenoxy)aniline a weaker base than aniline, as

reflected by its lower predicted pKa.[4]

Lipophilicity (LogP): The octanol-water partition coefficient (LogP) is a cornerstone of drug

design, correlating with a drug's ability to cross cell membranes. A LogP of 3.6 signifies that

the compound is approximately 10³·⁶ (or ~4000) times more soluble in octanol than in water.

[6][7] This high lipophilicity is dominated by the large, hydrophobic surface area of the two

aromatic rings and the chlorine atom. While beneficial for membrane permeability,

excessively high LogP values can lead to poor aqueous solubility and increased metabolic

turnover.

Analytical and Spectroscopic Characterization
Confirming the identity and purity of 4-(2-chlorophenoxy)aniline requires a suite of

spectroscopic techniques. Each method provides a unique piece of the structural puzzle.
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Caption: A generalized workflow for the spectroscopic analysis of isomers.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide information on the electronic environment of

every hydrogen atom. Key expected signals include:

Aromatic Protons (6.5-7.5 ppm): A complex multiplet pattern arising from the seven

protons on the two distinct aromatic rings. The protons on the aniline ring will generally be

more shielded (further upfield) than those on the electron-poor chlorophenyl ring.
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Amine Protons (~3.7 ppm): A broad singlet corresponding to the two -NH₂ protons.[8] The

chemical shift can vary depending on solvent and concentration due to hydrogen bonding.

¹³C NMR: The carbon spectrum will show 12 distinct signals, one for each carbon atom, as

the molecule is asymmetric.

Aromatic Carbons (110-160 ppm): Carbons directly attached to oxygen (C-O), nitrogen (C-

N), and chlorine (C-Cl) will be the most deshielded (furthest downfield).

Infrared (IR) Spectroscopy
IR spectroscopy is invaluable for identifying the functional groups present.[9]

N-H Stretch (3300-3500 cm⁻¹): A characteristic pair of sharp-to-medium peaks, typical for a

primary amine.

Aromatic C-H Stretch (~3030-3100 cm⁻¹): Signals indicating the presence of hydrogens on

aromatic rings.

Aromatic C=C Bending (1450-1600 cm⁻¹): A series of sharp absorptions confirming the

aromatic skeleton.

C-O-C Asymmetric Stretch (1200-1275 cm⁻¹): A strong, prominent peak confirming the diaryl

ether linkage.

C-Cl Stretch (700-800 cm⁻¹): A strong band in the fingerprint region indicating the presence

of the chloro-substituent.

Mass Spectrometry (MS)
MS provides the exact molecular weight and fragmentation data.[8]

Molecular Ion Peak (M⁺): A prominent peak will be observed at m/z = 219. A characteristic

M+2 peak at m/z = 221, with roughly one-third the intensity of the M⁺ peak, will also be

present due to the natural abundance of the ³⁷Cl isotope. This isotopic pattern is a definitive

signature for a monochlorinated compound.
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Key Fragmentation: The most likely fragmentation pathway is the cleavage of the C-O ether

bonds, leading to fragment ions corresponding to the chlorophenoxy and aminophenyl

moieties.

Self-Validating Experimental Protocols
To ensure trustworthiness and reproducibility, experimental protocols must be robust and self-

validating. The following are standard methodologies for characterizing an intermediate like 4-
(2-chlorophenoxy)aniline.

Protocol 1: Purity Determination by High-Performance
Liquid Chromatography (HPLC)
This protocol establishes the purity of a synthesized batch, a critical quality control step.

System Preparation: Use a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle

size).

Mobile Phase: Prepare an isocratic mobile phase of 70:30 (v/v) Acetonitrile:Water. Filter and

degas the mobile phase thoroughly to prevent baseline noise and system blockage.

Sample Preparation: Accurately weigh ~5 mg of 4-(2-chlorophenoxy)aniline and dissolve it

in 10 mL of the mobile phase to create a 0.5 mg/mL stock solution.

Injection: Inject 10 µL of the sample solution onto the column.

Detection: Monitor the eluent using a UV detector set to a wavelength where the analyte

absorbs strongly (e.g., 254 nm).

Analysis: The purity is calculated based on the area percentage of the main peak relative to

the total area of all peaks in the chromatogram. A purity level >98% is typically required for

use in further synthetic steps.

System Validation: The protocol is self-validating by running a blank (mobile phase injection)

to ensure no system peaks are present and by demonstrating a stable baseline before and

after the analyte peak.
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Protocol 2: Melting Point Determination by Differential
Scanning Calorimetry (DSC)
DSC provides a more accurate and informative measure of melting point and purity than

traditional methods.

Sample Preparation: Accurately weigh 2-3 mg of the sample into an aluminum DSC pan.

Crimp the pan with a lid. Prepare an empty, sealed pan to use as a reference.

Instrument Setup: Place the sample and reference pans into the DSC cell.

Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen

atmosphere from ambient temperature to ~100 °C.

Data Acquisition: Record the heat flow into the sample as a function of temperature.

Analysis: The melting point is determined as the onset temperature of the endothermic

melting peak. A sharp, narrow peak is indicative of high purity. The presence of impurities

would typically cause a broadening of the peak and a depression of the melting point.

System Validation: The instrument is calibrated using certified standards (e.g., Indium) to

ensure temperature and enthalpy accuracy, making the measurement traceable and reliable.

Synthesis and Potential Applications
4-(2-Chlorophenoxy)aniline is not a naturally occurring compound and must be synthesized.

A common and robust method for creating the diaryl ether linkage is the Ullmann condensation.

[10]
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Caption: Ullmann condensation reaction scheme for synthesis.

Its primary value lies in its role as a structural scaffold. The aniline nitrogen is a nucleophilic

handle that can be readily functionalized. For instance, it can be acylated, alkylated, or used in

cyclization reactions to build more complex heterocyclic systems like quinazolines or

benzimidazoles, which are common motifs in pharmacologically active molecules.[10] The

presence of the chlorophenoxy group modulates the electronic properties and lipophilicity of

the final compound, making it a key building block in medicinal chemistry for structure-activity

relationship (SAR) studies.

Safety and Toxicological Considerations
While specific toxicological data for 4-(2-chlorophenoxy)aniline is limited, a hazard

assessment can be inferred from its structural components and data on related isomers.

GHS Hazard Classification (Inferred): Based on data for related compounds, it is likely

classified as:

Harmful if swallowed, inhaled, or in contact with skin.[11][12]

Causes skin and serious eye irritation.[11][12]

May cause respiratory irritation or an allergic skin reaction.[12]
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Class-Related Toxicity: The chlorophenoxy moiety is a structural component of certain

herbicides.[13][14] While this compound is not a herbicide, high-dose exposure to this

chemical class can lead to systemic toxicity, including metabolic acidosis and neurotoxic

effects.[13][15][16] The chloroaniline component also warrants caution, as compounds in this

class can induce methemoglobinemia upon absorption.[17]

Handling Recommendations: Standard laboratory personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, is mandatory. All manipulations should be

performed in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Conclusion
4-(2-Chlorophenoxy)aniline is a chemical intermediate whose value is defined by a precise

set of physicochemical properties. Its moderate melting point, poor aqueous solubility, and high

lipophilicity are direct consequences of its molecular structure. These characteristics, along

with the reactivity of its aniline functional group, make it a strategic building block for targeted

synthesis. A thorough understanding and characterization of these properties, using the robust

analytical protocols outlined in this guide, are essential for any researcher aiming to leverage

this compound in the fields of drug discovery, materials science, and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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